2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridine

• IUPAC Name: 2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H11FN2/c1-10-6-7-17-9-13(16-14(17)8-10)11-2-4-12(15)5-3-11/h2-9H,1H3
• InChI Key: MYEKEACDOQRRPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=CN2C=C1)C3=CC=C(C=C3)F
• Molecular Formula: C14H11FN2
• DSSTOX Substance ID: DTXSID60352395
• Molecular Weight: 226.25 g/mol
• CAS No.: 378766-08-6

Description

2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridine (2-FMP) is an organic compound belonging to the imidazopyridine family of heterocyclic compounds. It is a derivative of imidazopyridine with a fluorinated phenyl group and a methyl group at the 7-position. 2-FMP is a novel compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

Fluorescent Properties

Imidazo[1,2-a]pyridines, including derivatives like 2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridine, have been investigated for their fluorescent properties. These compounds, including similar derivatives, are studied as potential biomarkers and photochemical sensors. For instance, the research on 3-hydroxymethyl imidazo[1,2-a]pyridines and pyrimidines showed that these compounds emitted light in various solvents and in different pH conditions, demonstrating their potential as fluorescence enhancers (Velázquez-Olvera et al., 2012).

Inhibitory Activity in Cancer Research

Certain derivatives of imidazo[1,2-a]pyridine have been found to exhibit inhibitory activity against specific kinases, suggesting their potential as cancer therapeutic agents. For instance, a study identified 3-{1-[(4-Fluorophenyl)sulfonyl]-1H-pyrazol-3-yl}-2-methylimidazo[1,2-a]pyridine as a novel inhibitor with significant activity against the p110alpha isoform of PI3 kinase, demonstrating antiproliferative effects in cancer cell lines (Hayakawa et al., 2007).

Chemical Reactivity and Organic Synthesis

Studies on the chemical reactivity of imidazo[1,2-a]pyridine derivatives, including those with fluorophenyl groups, have been conducted to understand their potential in organic synthesis and medicinal chemistry. For example, a DFT study of imidazo[1,2-a]pyridinyl-chalcone series, including fluorophenyl variants, provided insights into the nucleophilic and electrophilic properties of these compounds, crucial for designing therapeutic systems (Konaté et al., 2021).

Potential in Alzheimer’s Disease Research

Certain imidazo[1,2-a]pyridine derivatives have been synthesized and evaluated for their potential in imaging β-amyloid plaques in Alzheimer’s disease. For instance, the synthesis of fluorinated imidazo[1,2-a]pyridine analogues and their evaluation for binding affinity to amyloid plaques in human Alzheimer's disease cortical tissues highlighted their potential as radioligands for amyloid plaque imaging (Zeng et al., 2006).

Novel Anticancer Agents

Imidazo[1,2-a]pyridine derivatives have been explored for their potential as novel anticancer agents. A study on selenylated imidazo[1,2-a]pyridines demonstrated significant cytotoxicity against breast cancer cells, indicating their potential as antiproliferative agents. These compounds showed effects on cell cycle, DNA interaction, and induced apoptosis, highlighting their promise in breast cancer chemotherapy (Almeida et al., 2018).

Insecticidal Activities

Imidazo[1,2-a]pyridine derivatives have been evaluated for their insecticidal properties. A study synthesized tetrahydroimidazo[1,2-a]pyridine derivatives and tested their activity against pea aphids, finding that the introduction of a fluoro group at certain positions increased their insecticidal activities (Zhang et al., 2010).

Potential Antipsychotic Activity

Fluorinated imidazo[1,2-a]pyridine derivatives have been investigated for their potential antipsychotic activity. Research on these compounds demonstrated their high affinity at the GABA-A receptor and showed promising results in preclinical models of psychosis, suggesting their potential as novel antipsychotic agents with a non-dopaminergic mechanism of action (Marcinkowska et al., 2016).